Cas no 3002486-35-0 (1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol)

• Product Name: 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol
• CAS No: 3002486-35-0
• MF: C₁₅H₁₄BrFO
• MW: 309.173467159271
• CID: 6797207
• PubChem ID: 171366339
• Update Time: 2025-11-05

1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol
• 3002486-35-0

• Inchi： 1S/C15H14BrFO/c1-2-13(18)14-12(16)9-8-11(15(14)17)10-6-4-3-5-7-10/h3-9,13,18H,2H2,1H3
• InChI Key： VESYDSSAFNTYGW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=CC=CC=2)C(=C1C(CC)O)F

Computed Properties

• Exact Mass: 308.02121g/mol
• Monoisotopic Mass: 308.02121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol

Introduction to 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol (CAS No. 3002486-35-0)

1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol (CAS No. 3002486-35-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromo and fluoro substituents on a biphenyl scaffold, which endow it with distinct physical and chemical properties.

The molecular formula of 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol is C₁₅H₁₄BrFO, and its molecular weight is 308.17 g/mol. The compound's structure consists of a biphenyl core with a bromine atom at the para position of one phenyl ring and a fluorine atom at the meta position of the other phenyl ring. The propanol moiety is attached to the 3-position of the second phenyl ring, contributing to its hydrophilic nature.

In terms of physical properties, 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol is a white crystalline solid at room temperature with a melting point ranging from 95°C to 97°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for various synthetic transformations and analytical techniques.

The synthesis of 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the coupling of 4-bromo-2-fluorophenylboronic acid with 3-bromobenzaldehyde followed by reduction to form the corresponding alcohol. This synthetic pathway has been optimized to achieve high yields and purity, making it an attractive target for large-scale production.

In the field of medicinal chemistry, 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The bromo and fluoro substituents play crucial roles in modulating the compound's binding affinity and selectivity towards its target enzyme.

Beyond its medicinal applications, 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol has also found utility in materials science. Its unique electronic properties make it a valuable building block for the synthesis of advanced functional materials such as organic semiconductors and luminescent materials. These materials have potential applications in optoelectronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells.

The environmental impact of 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol has been a subject of increasing interest. Studies have shown that this compound exhibits low toxicity and environmental persistence when handled properly. However, it is important to follow standard safety protocols during synthesis and handling to minimize any potential risks.

In conclusion, 1-(4-Bromo-2-fluoro-[1,1'-biphenyl]-3-yl)propan-1-ol (CAS No. 3002486-35-0) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.